Cas no 2136-78-9 (Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)-)

Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)- structure
2136-78-9 structure
Product Name:Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)-
CAS No:2136-78-9
MF:C7H2Cl6
MW:298.808776378632
CID:271705
PubChem ID:96677
Update Time:2025-04-19

Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)-
    • 1,2,3,4,5-pentachloro-6-(chloromethyl)benzene
    • 2,3,4,5,6-PENTACHLOROBENZYL CHLORIDE
    • 2.3.4.5.6-Pentachlor-1-chlormethyl-benzol
    • Benzene,pentachloro(chloromethyl)
    • Pentachlor-benzylchlorid
    • Pentachloro(chloromethyl)benzene
    • pentachloro-benzyl chloride
    • NSC-85645
    • pentachlorobenzyl chloride
    • 1, 2, 3, 4, 5-pentachloro-6-(chloromethyl)benzene
    • NCIOpen2_004947
    • Alpha,2,3,4,5,6-hexachlorotoluene
    • Benzene, pentachloro(chloromethyl)-
    • 2136-78-9
    • DTXSID20175623
    • NSC 85645
    • 1,2,3,4,5-Pentachloro-6-(chloromethyl)benzene #
    • SCHEMBL7405800
    • NSC85645
    • Inchi： 1S/C7H2Cl6/c8-1-2-3(9)5(11)7(13)6(12)4(2)10/h1H2
    • InChI Key： ZULBFSSEZXLFIV-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C(=C(C=1CCl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 295.82900
  • Monoisotopic Mass: 295.829
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.689
  • Boiling Point: 339.3°Cat760mmHg
  • Flash Point: 164.2°C
  • Refractive Index: 1.599
  • PSA: 0.00000
  • LogP: 5.69240
  • Solubility: Insoluble in water, soluble in toluene \ chlorobenzene and other organic solvents

Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)- Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)- Related Literature

Related Categories

2136-78-9 (Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)-) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd